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Compound of Interest

Compound Name: 2-Bromo-2-phenylacetamide

CAS No.: 19078-71-8

Cat. No.: B8787767

Get Quote

In the realm of synthetic organic chemistry and pharmaceutical development, precision in

identifying and sourcing chemical reagents is paramount. The compound of interest, broadly

described as "2-Bromo-2-phenylacetamide," presents a potential for ambiguity in its

nomenclature. A systematic analysis of commercially available and synthetically utilized

compounds reveals that the most pertinent and widely referenced molecule is 2-bromo-N-

phenylacetamide (CAS 5326-87-4), also known as α-bromoacetanilide. This guide will,

therefore, focus on this specific chemical entity, providing a comprehensive overview of its

suppliers, pricing, synthesis, purification, and applications.

2-Bromo-N-phenylacetamide is a valuable building block, primarily due to its bifunctional

nature. The presence of a reactive carbon-bromine bond makes it an excellent electrophile for

alkylation reactions, while the amide functionality offers sites for further chemical modification.

These characteristics make it a crucial intermediate in the synthesis of various heterocyclic

compounds and pharmacologically active molecules. This guide aims to provide researchers,

scientists, and drug development professionals with the necessary technical information to

effectively source, handle, and utilize high-purity 2-bromo-N-phenylacetamide in their research

endeavors.
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Suppliers and Procurement of High-Purity 2-Bromo-
N-phenylacetamide
The availability of high-purity 2-bromo-N-phenylacetamide is critical for reproducible and

reliable experimental outcomes. Several reputable chemical suppliers offer this reagent at

various purity levels and quantities. The price is influenced by factors such as purity, quantity,

and the supplier's production scale.

Supplier Purity
Available
Quantities

Notes

Sigma-Aldrich

(AldrichCPR)[1]

Varies (product

specific)
50 MG and larger

Sells this product "as-

is" and does not

provide analytical

data. Buyer assumes

responsibility for

confirming identity and

purity.

Tokyo Chemical

Industry (TCI)[2]
>95.0% (GC) 200MG, 1G, and bulk

Provides

specifications such as

appearance and

melting point.

CymitQuimica[3] 98% 100mg, 250mg, 1g, 5g
Provides pricing in

Euros.

Alfa Chemistry[4] Research grade Varies

Available for

experimental/research

use.

BuyersGuideChem[5]

[6]
Varies Varies

A platform listing

multiple suppliers,

including Capot

Chemical Co., Ltd.

Pricing Overview:
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Pricing for 2-bromo-N-phenylacetamide can vary significantly. For research quantities, prices

can range from approximately €30 for 100mg to over €160 for 5g[3]. For larger, bulk quantities,

it is advisable to request a quote directly from the suppliers.

Synthesis and Purification of 2-Bromo-N-
phenylacetamide
The most common and efficient method for the synthesis of 2-bromo-N-phenylacetamide is the

acylation of aniline with bromoacetyl bromide. This reaction is typically carried out in an inert

solvent with a base to neutralize the hydrogen bromide byproduct.

Synthetic Workflow Diagram
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Caption: A generalized workflow for the synthesis and purification of 2-bromo-N-

phenylacetamide.

Detailed Experimental Protocol: Synthesis
This protocol is based on established methods for N-acylation.[7]

Materials:

Aniline (1.0 equivalent)

Bromoacetyl bromide (1.0 equivalent)

Triethylamine (1.2 equivalents)

Dichloromethane (DCM), anhydrous

Deionized water

Anhydrous sodium sulfate (Na2SO4)

Ethyl acetate (EtOAc)

Procedure:

Dissolve aniline (1.0 equivalent) in anhydrous dichloromethane in a round-bottom flask under

an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to 0°C in an ice bath.

Slowly add triethylamine (1.2 equivalents) to the solution and stir for 10 minutes.

In a separate flask, dissolve bromoacetyl bromide (1.0 equivalent) in anhydrous

dichloromethane.

Add the bromoacetyl bromide solution dropwise to the aniline solution at 0°C.

Allow the reaction mixture to warm to room temperature and stir for 2-3 hours. Monitor the

progress of the reaction by Thin Layer Chromatography (TLC).
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Upon completion, quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer three times with water.

Dry the organic phase over anhydrous sodium sulfate (Na2SO4), filter, and concentrate

under reduced pressure to obtain the crude product.

Detailed Experimental Protocol: Purification
Purification of the crude product is crucial to obtain high-purity 2-bromo-N-phenylacetamide

suitable for further applications. Recrystallization is a common and effective method.[7]

Procedure:

Transfer the crude 2-bromo-N-phenylacetamide to a clean Erlenmeyer flask.

Add a minimal amount of hot ethyl acetate to dissolve the crude product completely.

If there are any insoluble impurities, perform a hot filtration.

Allow the solution to cool slowly to room temperature. Crystals of the purified product should

start to form.

To maximize the yield, place the flask in an ice bath for 30 minutes.

Collect the crystals by vacuum filtration, washing them with a small amount of cold ethyl

acetate.

Dry the purified crystals under vacuum to remove any residual solvent. The expected melting

point of the purified product is between 131-135°C.[7]

Analytical Characterization
To ensure the identity and purity of the synthesized or purchased 2-bromo-N-phenylacetamide,

a combination of analytical techniques should be employed.
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Parameter Method Expected Result

Identity ¹H NMR (CDCl₃)

δ 4.01 (s, 2H), 7.18 (m, 1H),

7.36 (m, 2H), 7.54 (d, 2H),

8.09 (s, 1H)[7]

¹H NMR (DMSO-d₆) Spectral data available[8]

¹³C NMR
Data available from spectral

databases.

Mass Spectrometry (GC-MS)

Molecular ion peak consistent

with the molecular weight

(214.06 g/mol ). Top mass-to-

charge ratio (m/z) peaks at 93,

213, and 215.[9]

IR Spectroscopy

Characteristic peaks for N-H

stretching, C=O stretching

(amide I), and N-H bending

(amide II).

Purity Gas Chromatography (GC)
Purity typically >95.0% for

commercial grades.[2]

Melting Point 131-135 °C[7]

Chemical Structure and Reaction Diagram
Caption: Chemical structure and synthesis reaction of 2-bromo-N-phenylacetamide.

Applications in Research and Drug Development
High-purity 2-bromo-N-phenylacetamide is a versatile reagent with several applications in the

pharmaceutical and life sciences sectors.

Intermediate in Organic Synthesis: It serves as a key precursor for the synthesis of a wide

range of more complex molecules, particularly heterocyclic compounds. The reactive

bromine atom allows for facile introduction of the N-phenylacetamide moiety into various

molecular scaffolds.
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Fragment for Compound Libraries: N-aryl acetamide derivatives are important components

in the generation of compound libraries for drug discovery.[10] These libraries are then

screened for biological activity against various therapeutic targets.

Development of Novel Therapeutic Agents:

Anticancer Agents: Derivatives of 2-bromo-N-phenylacetamide have been investigated for

their potential as anticancer agents. For instance, certain conjugates have shown activity

as carbonic anhydrase inhibitors with antiproliferative effects.[11]

Antifungal Agents: 2-Bromo-N-phenylacetamide has demonstrated significant fungicidal

activity against various Candida species, including fluconazole-resistant strains.[8] It has

also shown efficacy against Candida albicans biofilms, making it a promising lead

compound for the development of new antifungal drugs.[8]

Conclusion
2-Bromo-N-phenylacetamide (CAS 5326-87-4) is a pivotal reagent for researchers and

professionals in drug development. Its utility as a synthetic intermediate and a building block for

bioactive molecules is well-established. This guide has provided a comprehensive overview of

its procurement from reliable suppliers, detailed protocols for its synthesis and purification, and

a summary of its analytical characterization and applications. By understanding these key

aspects, scientists can confidently and effectively incorporate high-purity 2-bromo-N-

phenylacetamide into their research and development workflows, ultimately contributing to the

advancement of medicinal chemistry and pharmaceutical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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